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Compound of Interest

Compound Name: Triethylcholine

Cat. No.: B1219574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and in vivo

administration of triethylcholine, a competitive inhibitor of the high-affinity choline transporter.

By interfering with the synthesis of acetylcholine, triethylcholine serves as a valuable tool for

studying cholinergic neurotransmission and its role in various physiological and pathological

processes.

Data Presentation
The following tables summarize key quantitative data for the in vivo use of triethylcholine
salts.

Table 1: Acute Toxicity of Triethylcholine in Mice
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Compound Administration Route
LD50 (mg/kg) with 95%
Confidence Limits

Triethylcholine chloride Intravenous 58 (53-63)

Subcutaneous 150 (136-165)

Oral 420 (382-462)

Triethylcholine iodide Intravenous 75 (69-82)

Subcutaneous 210 (194-227)

Oral 550 (500-605)

Data sourced from Bowman & Rand, 1961.[1]

Table 2: Reported In Vivo Doses of Triethylcholine in Various Species
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Species Compound Dose (mg/kg)
Administration
Route

Observed
Effect

Chick
Triethylcholine

iodide
20 Intravenous

Loss of righting

reflex after

repeated trials

Rabbit
Triethylcholine

iodide
10-25 Intravenous

Muscular

weakness

induced by

exercise

Rabbit
Triethylcholine

iodide
100 Intravenous

Fatal in

exercised

animals

Cat
Triethylcholine

iodide
50 Intravenous

Muscular

weakness and

exhaustion after

walking

Dog
Triethylcholine

iodide
20-50 Intravenous

Relaxation of the

nictitating

membrane

Data compiled from Bowman & Rand, 1961.[1]

Experimental Protocols
Protocol 1: Preparation of Triethylcholine Solution for In
Vivo Injection
This protocol describes the preparation of a sterile solution of triethylcholine chloride or iodide

for intravenous, intraperitoneal, or subcutaneous administration in rodents.

Materials:

Triethylcholine chloride or Triethylcholine iodide powder
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Sterile, pyrogen-free 0.9% sodium chloride solution (isotonic saline)

Sterile vials

Sterile filters (0.22 µm pore size)

Laminar flow hood

Analytical balance

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of triethylcholine chloride or iodide powder

using an analytical balance.

Dissolution:

Transfer the weighed powder to a sterile vial.

Add a calculated volume of sterile 0.9% saline to the vial to achieve the desired final

concentration. Choline chloride, a related compound, has been administered to rats

intraperitoneally dissolved in saline.

Gently vortex the vial until the powder is completely dissolved. Triethylcholine salts are

water-soluble.

Sterile Filtration:

Draw the triethylcholine solution into a sterile syringe.

Attach a sterile 0.22 µm filter to the syringe.

Filter the solution into a new sterile vial. This step removes any potential microbial

contamination.
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Storage:

Store the sterile triethylcholine solution at 2-8°C.

For long-term storage, it is advisable to prepare fresh solutions. While specific stability

data for triethylcholine is limited, related compounds like acetylcholine solutions are

more stable when refrigerated.

Quality Control (Recommended):

Before administration, visually inspect the solution for any particulate matter or

discoloration.

The pH of the final solution should be close to physiological pH (~7.4). If necessary, adjust

the pH with sterile, dilute HCl or NaOH, although for simple dissolution in saline, this is

typically not required.

Protocol 2: In Vivo Administration of Triethylcholine to
Rodents
This protocol outlines the procedure for administering the prepared triethylcholine solution to

mice or rats. All animal procedures must be approved by the institution's Animal Care and Use

Committee (IACUC).

Materials:

Prepared sterile triethylcholine solution

Appropriate size sterile syringes and needles (e.g., 27-30 gauge for mice)

Animal restraint device (if necessary)

70% ethanol for disinfection

Gauze pads

Procedure:
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A. Intravenous (IV) Injection (Tail Vein):

Animal Preparation: Warm the animal's tail using a heat lamp or warm water to dilate the

lateral tail veins.

Restraint: Place the mouse or rat in a suitable restraint device.

Site Disinfection: Wipe the tail with 70% ethanol.

Injection:

Load the syringe with the correct volume of triethylcholine solution.

Insert the needle, bevel up, into one of the lateral tail veins.

Slowly inject the solution. Successful injection is indicated by the blanching of the vein.

If swelling occurs, the needle is not in the vein. Withdraw the needle and re-attempt at a

more proximal site.

Post-Injection Care: After removing the needle, apply gentle pressure to the injection site

with a gauze pad to prevent bleeding. Monitor the animal for any adverse reactions.

B. Intraperitoneal (IP) Injection:

Restraint: Manually restrain the mouse or rat, exposing the abdomen.

Injection Site: Locate the lower right or left quadrant of the abdomen.

Injection:

Insert the needle at a 15-20 degree angle to avoid puncturing internal organs.

Gently aspirate to ensure no body fluids are drawn into the syringe.

Inject the triethylcholine solution.

Post-Injection Care: Return the animal to its cage and monitor for any signs of distress.
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C. Subcutaneous (SC) Injection:

Restraint: Manually restrain the animal.

Injection Site: Tent the loose skin over the back of the neck or flank.

Injection:

Insert the needle into the base of the tented skin.

Gently aspirate to ensure the needle has not entered a blood vessel.

Inject the solution, which will form a small bleb under the skin.

Post-Injection Care: Return the animal to its cage and monitor.

Mandatory Visualizations
Signaling Pathway of Triethylcholine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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